Cas no 2228097-29-6 (2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid)

2-Amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid is a specialized amino acid derivative featuring a tert-butyl-substituted pyrazole moiety. This compound exhibits unique structural characteristics due to the presence of both hydroxyl and amino functional groups, making it a valuable intermediate in organic synthesis and medicinal chemistry. Its tert-butyl group enhances steric hindrance, potentially improving selectivity in reactions, while the pyrazole ring contributes to its versatility in heterocyclic chemistry. The molecule's bifunctional nature allows for further derivatization, enabling applications in drug discovery and biochemical research. Its well-defined stereochemistry and stability under standard conditions make it a reliable building block for complex molecular architectures.
2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid structure
2228097-29-6 structure
Product Name:2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid
CAS No:2228097-29-6
MF:C11H19N3O3
MW:241.286862611771
CID:6092459
PubChem ID:165698309
Update Time:2025-06-13

2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid
    • 2228097-29-6
    • EN300-1771252
    • Inchi: 1S/C11H19N3O3/c1-11(2,3)7-5-6(14(4)13-7)9(15)8(12)10(16)17/h5,8-9,15H,12H2,1-4H3,(H,16,17)
    • InChI Key: MPWACTYUWYGDEL-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)O)N)C1=CC(C(C)(C)C)=NN1C

Computed Properties

  • Exact Mass: 241.14264148g/mol
  • Monoisotopic Mass: 241.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 101Ų

2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid Pricemore >>

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Additional information on 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid

Research Brief on 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid (CAS: 2228097-29-6)

The compound 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid (CAS: 2228097-29-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a pyrazole ring and a hydroxypropanoic acid moiety, makes it a versatile scaffold for the development of enzyme inhibitors and receptor modulators. Researchers have explored its utility in targeting specific pathways involved in inflammatory and metabolic disorders, with promising preliminary results.

One of the most notable advancements is the optimization of the synthetic route for 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid. A study published in 2023 demonstrated a high-yield, scalable synthesis method that improves both efficiency and purity, addressing previous challenges in large-scale production. This development is critical for advancing the compound's use in preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have shown that this compound exhibits selective inhibition of certain kinases and proteases, which are implicated in various diseases, including cancer and autoimmune conditions. For instance, a 2024 study revealed its potent inhibitory effects on a specific kinase pathway, leading to reduced proliferation of cancer cells in animal models. These findings suggest its potential as a lead compound for further drug development.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid with its targets. These studies have identified key functional groups responsible for its bioactivity, paving the way for the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain, particularly in optimizing the pharmacokinetic properties of the compound. Recent research has focused on improving its solubility and bioavailability, which are crucial for its transition from bench to bedside. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate its development.

In conclusion, 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3-hydroxypropanoic acid represents a promising candidate in the field of medicinal chemistry, with potential applications in treating a range of diseases. Continued research and development efforts are essential to fully realize its therapeutic potential and bring it closer to clinical application.

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